Cas no 2171911-83-2 (2,2-dimethyl-3-(2-methylcyclopropyl)propanal)

• Product Name: 2,2-dimethyl-3-(2-methylcyclopropyl)propanal
• CAS No: 2171911-83-2
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 6615378
• PubChem ID: 165589546
• Update Time: 2025-10-17

2,2-dimethyl-3-(2-methylcyclopropyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2-methylcyclopropyl)propanal
• EN300-1621833
• 2171911-83-2

• Inchi： 1S/C9H16O/c1-7-4-8(7)5-9(2,3)6-10/h6-8H,4-5H2,1-3H3
• InChI Key： KSLKGDRSWMXGIB-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)CC1CC1C

Computed Properties

• Exact Mass: 140.120115130g/mol
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 2,2-dimethyl-3-(2-methylcyclopropyl)propanal

Introduction to 2,2-dimethyl-3-(2-methylcyclopropyl)propanal (CAS No. 2171911-83-2)

2,2-dimethyl-3-(2-methylcyclopropyl)propanal (CAS No. 2171911-83-2) is a synthetic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This aldehyde, characterized by its complex molecular structure, offers a rich field of study for researchers and developers alike.

The molecular formula of 2,2-dimethyl-3-(2-methylcyclopropyl)propanal is C₁₀H₁₈O, and it has a molecular weight of approximately 154.25 g/mol. The compound features a cyclopropyl ring attached to a branched aldehyde chain, which imparts it with distinct chemical and physical properties. The cyclopropyl group is known for its high strain energy, which can influence the reactivity and stability of the molecule.

In terms of physical properties, 2,2-dimethyl-3-(2-methylcyclopropyl)propanal is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water. The compound's boiling point is around 100°C at atmospheric pressure, making it relatively easy to handle in laboratory settings.

The synthesis of 2,2-dimethyl-3-(2-methylcyclopropyl)propanal typically involves multi-step processes that include the formation of the cyclopropyl ring and the subsequent introduction of the aldehyde functionality. One common synthetic route involves the reaction of 2-methylcyclopropane with an appropriate alkylating agent followed by oxidation to form the aldehyde. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic pathways, reducing the overall cost and environmental impact of production.

In the pharmaceutical industry, 2,2-dimethyl-3-(2-methylcyclopropyl)propanal has shown promise as an intermediate in the synthesis of various bioactive compounds. Its unique structure makes it a valuable starting material for the development of new drugs with potential therapeutic applications. For instance, studies have explored its use in the synthesis of anti-inflammatory agents and antiviral compounds. The cyclopropyl group's strain energy can be harnessed to enhance the pharmacological activity of these derivatives.

Beyond pharmaceuticals, 2,2-dimethyl-3-(2-methylcyclopropyl)propanal has found applications in fragrance and flavor chemistry. Its distinctive odor profile makes it a useful component in perfumes and food additives. Researchers have also investigated its potential as a flavor enhancer in various food products, contributing to the development of new sensory experiences.

In the realm of materials science, 2,2-dimethyl-3-(2-methylcyclopropyl)propanal has been explored for its use in polymer synthesis. The cyclopropyl group can be incorporated into polymer chains to modify their mechanical properties and thermal stability. This opens up possibilities for developing new materials with enhanced performance characteristics for use in industries such as automotive, aerospace, and electronics.

The environmental impact of 2,2-dimethyl-3-(2-methylcyclopropyl)propanal is another area of active research. Studies have focused on understanding its biodegradability and potential ecotoxicological effects. Initial findings suggest that under certain conditions, the compound can be biodegraded by microorganisms, reducing its environmental persistence. However, further research is needed to fully assess its long-term environmental impact.

Safety considerations are paramount when handling 2,2-dimethyl-3-(2-methylcyclopropyl)propanal. While it is not classified as a hazardous substance under current regulations, proper safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles and working in well-ventilated areas to minimize exposure risks.

In conclusion, 2,2-dimethyl-3-(2-methylcyclopropyl)propanal (CAS No. 2171911-83-2) is a versatile compound with a wide range of potential applications across multiple industries. Its unique molecular structure offers opportunities for innovative research and development in pharmaceuticals, fragrance chemistry, materials science, and environmental studies. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in future technological advancements.